Isopolinate
Description
Isopolinate (C10H19NO2S) is an organophosphorus herbicide synthesized via the reaction of hexamethylphosphoramide, phosphine, and isopropyl mercaptan through a phosphorylation/dechlorination pathway . Its primary application lies in agricultural weed control, targeting broadleaf and grassy weeds. The compound’s structure features a sulfur-containing isopropyl mercaptan moiety and a phosphorus-based backbone, which likely contributes to its herbicidal activity by inhibiting key enzymatic pathways in plants.
Properties
CAS No. |
3134-70-1 |
|---|---|
Molecular Formula |
C10H19NOS |
Molecular Weight |
201.33 g/mol |
IUPAC Name |
S-propan-2-yl azepane-1-carbothioate |
InChI |
InChI=1S/C10H19NOS/c1-9(2)13-10(12)11-7-5-3-4-6-8-11/h9H,3-8H2,1-2H3 |
InChI Key |
LMHHRCOWPQNFTF-UHFFFAOYSA-N |
SMILES |
CC(C)SC(=O)N1CCCCCC1 |
Canonical SMILES |
CC(C)SC(=O)N1CCCCCC1 |
Other CAS No. |
3134-70-1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Properties of Isopolinate and Hypothetical Analogues
| Compound | Formula | Synthesis Route | Primary Use | LogP (Predicted) |
|---|---|---|---|---|
| This compound | C10H19NO2S | Phosphorylation/dechlorination | Herbicide | 2.8* |
| Glyphosate | C3H8NO5P | Mannich reaction | Broad-spectrum herbicide | -3.2 |
| Glufosinate | C5H12NO4P | Phosphinic acid derivatization | Herbicide | -0.7 |
*Predicted using ChemDraw software; experimental data unavailable in evidence .
2.2 Functional Efficacy and Environmental Impact
In contrast, glyphosate exhibits a half-life of 2–197 days in soil, depending on microbial activity, while glufosinate degrades faster (20–30 days). This compound’s sulfur content may increase its mobility in aquatic systems compared to purely phosphorus-based herbicides, but this remains speculative without empirical data .
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